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For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison

of Plant Metabolites and Defense Compound Production.

This guide provides a detailed comparative analysis of the metabolic profiles of plants with and

without a functional Geranyllinalool Synthase (GLS). The presence of GLS is pivotal for the

biosynthesis of geranyllinalool, a key acyclic diterpene alcohol. This compound serves as a

precursor to the volatile C16-homoterpene (E,E)-4,8,12-trimethyltrideca-1,3,7,11-tetraene

(TMTT), a critical signaling molecule in plant defense against herbivores.[1][2][3][4]

Understanding the metabolic shifts resulting from the presence or absence of GLS offers

valuable insights into plant defense mechanisms and provides potential targets for metabolic

engineering and the development of novel pest control strategies.

Quantitative Metabolic Comparison
The primary metabolic distinction between plants with and without a functional Geranyllinalool
Synthase lies in the production of geranyllinalool and its downstream derivative, TMTT. The

following tables summarize the quantitative differences observed in various studies involving

wild-type plants and their GLS-deficient counterparts (e.g., through gene knockout or

silencing).
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Metabolite
Wild-Type
(with GLS)

GLS-
Deficient
(without
GLS)

Fold
Change

Plant
Species

Reference

Geranyllinalo

ol
Present

Absent/Trace

Levels

Significant

Decrease

Arabidopsis

thaliana
[3][4]

TMTT

Present

(especially

after

herbivore

induction)

Absent/Trace

Levels

Significant

Decrease

Arabidopsis

thaliana
[3][4]

Other

Terpenoids

May show

compensator

y changes

May show

compensator

y changes

Variable Various [5][6]

Enzyme Kinetics of Geranyllinalool
Synthase

Enzyme SlGLS (from Solanum lycopersicum)

Substrate Geranylgeranyl diphosphate (GGPP)

Km value 18.7 µM

Turnover rate (kcat) 6.85 s⁻¹

Reference [2]

Signaling and Biosynthetic Pathways
The production of geranyllinalool is initiated by the conversion of geranylgeranyl diphosphate

(GGPP), a central intermediate in the diterpenoid pathway.[2][3] This reaction is catalyzed by

Geranyllinalool Synthase. The expression of the GLS gene is often induced by biotic stress,

such as herbivore feeding, and is regulated by the jasmonic acid signaling pathway.[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://pubmed.ncbi.nlm.nih.gov/25052853/
https://pubmed.ncbi.nlm.nih.gov/25052853/
https://pubmed.ncbi.nlm.nih.gov/25052853/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4149726/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4149726/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4149726/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2390743/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2390743/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2390743/
https://www.researchgate.net/publication/278699701_Elucidating_the_Formation_of_Geranyllinalool_the_Precursor_of_the_Volatile_C16-Homoterpene_TMTT_Involved_in_Indirect_Plant_Defense
https://www.researchgate.net/figure/Biosynthetic-pathways-for-production-of-E-E-geranyllinalool-synthase-and-other_fig1_381654614
https://www.mdpi.com/2311-7524/10/7/668
https://www.mdpi.com/2311-7524/10/7/668
https://www.benchchem.com/product/b138775#comparative-metabolic-profiling-of-plants-with-and-without-geranyllinalool-synthase
https://www.benchchem.com/product/b138775#comparative-metabolic-profiling-of-plants-with-and-without-geranyllinalool-synthase
https://www.benchchem.com/product/b138775#comparative-metabolic-profiling-of-plants-with-and-without-geranyllinalool-synthase
https://www.benchchem.com/product/b138775#comparative-metabolic-profiling-of-plants-with-and-without-geranyllinalool-synthase
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b138775?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b138775?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b138775?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

